A [2]rotaxane-based 1H NMR spectroscopic probe for the simultaneous identification of physiologically important metal ions in solution†
Chemical Communications Pub Date: 2007-08-06 DOI: 10.1039/B706461F
Abstract
We describe a [2]rotaxane molecule that exhibits distinct signals in its 1H NMR spectra upon the complexation of physiologically important Li+,
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